Cas no 306977-04-8 (ethyl 5-[(4-methylphenyl)sulfanyl]-1,2,3-thiadiazole-4-carboxylate)

• Product Name: ethyl 5-[(4-methylphenyl)sulfanyl]-1,2,3-thiadiazole-4-carboxylate
• CAS No: 306977-04-8
• MF: C₁₂H₁₂N₂O₂S₂
• MW: 280.365880012512
• MDL: MFCD00974068
• CID: 4644989
• PubChem ID: 2768759
• Update Time: 2025-06-07

ethyl 5-[(4-methylphenyl)sulfanyl]-1,2,3-thiadiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-[(4-METHYLPHENYL)SULFANYL]-1,2,3-THIADIAZOLE-4-CARBOXYLATE
• 1,2,3-Thiadiazole-4-carboxylic acid, 5-[(4-methylphenyl)thio]-, ethyl ester
• Ethyl 5-(p-tolylthio)-1,2,3-thiadiazole-4-carboxylate
• AKOS005069616
• 12G-325S
• 306977-04-8
• ethyl 5-(4-methylphenyl)sulfanylthiadiazole-4-carboxylate
• MFCD00974068
• ethyl 5-[(4-methylphenyl)sulfanyl]-1,2,3-thiadiazole-4-carboxylate

• MDL： MFCD00974068
• Inchi： 1S/C12H12N2O2S2/c1-3-16-11(15)10-12(18-14-13-10)17-9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3
• InChI Key： MWHIDOPFTHEXBV-UHFFFAOYSA-N
• SMILES： S(C1=C(C(=O)OCC)N=NS1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 280.03401998g/mol
• Monoisotopic Mass: 280.03401998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Melting Point: 72-75°C

ethyl 5-[(4-methylphenyl)sulfanyl]-1,2,3-thiadiazole-4-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on ethyl 5-[(4-methylphenyl)sulfanyl]-1,2,3-thiadiazole-4-carboxylate

Ethyl 5-[(4-Methylphenyl)sulfanyl]-1,2,3-thiadiazole-4-carboxylate (CAS No. 306977-04-8): An Overview of Its Structure, Synthesis, and Applications

Ethyl 5-[(4-methylphenyl)sulfanyl]-1,2,3-thiadiazole-4-carboxylate (CAS No. 306977-04-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities and potential applications in drug development. In this article, we will delve into the structural characteristics, synthetic methods, and recent research advancements related to this compound.

Structural Characteristics

The molecular formula of ethyl 5-[(4-methylphenyl)sulfanyl]-1,2,3-thiadiazole-4-carboxylate is C₁₃H₁₃N₃O₂S₂, with a molecular weight of approximately 295.38 g/mol. The core structure of the molecule is a 1,2,3-thiadiazole ring, which is substituted with an ethyl ester group at the 4-position and a (4-methylphenyl)sulfanyl group at the 5-position. The presence of these functional groups imparts unique chemical and physical properties to the compound.

The thiadiazole ring is a heterocyclic system consisting of two nitrogen atoms and one sulfur atom. This ring system is known for its high stability and reactivity, making it an attractive scaffold for the design of bioactive molecules. The (4-methylphenyl)sulfanyl group introduces aromatic character and enhances the lipophilicity of the molecule, which can be beneficial for improving its biological activity and pharmacokinetic properties.

Synthetic Methods

The synthesis of ethyl 5-[(4-methylphenyl)sulfanyl]-1,2,3-thiadiazole-4-carboxylate has been reported in several studies. One common approach involves the reaction of 5-chloro-1,2,3-thiadiazole-4-carboxylic acid ethyl ester with 4-methylthiophenol in the presence of a base such as potassium carbonate or sodium hydride. This reaction typically proceeds via a nucleophilic substitution mechanism, where the thiol group displaces the chlorine atom to form the desired product.

An alternative synthetic route involves the cyclization of an appropriate precursor molecule. For example, the reaction of ethyl 5-amino-1,2-dithiole-3-carboxylate with p-toluenesulfonyl chloride can yield the desired thiadiazole derivative after subsequent deprotection steps. This method offers flexibility in terms of functional group manipulation and can be adapted to synthesize various analogs of the compound.

Biological Activity and Applications

Ethyl 5-[(4-methylphenyl)sulfanyl]-1,2,3-thiadiazole-4-carboxylate has been investigated for its potential biological activities in several studies. One notable application is its use as an intermediate in the synthesis of pharmaceuticals. The thiadiazole ring system is known to exhibit a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the anticancer potential of thiadiazole derivatives similar to ethyl 5-[(4-methylphenyl)sulfanyl]-1,2,3-thiadiazole-4-carboxylate. The study found that these compounds exhibited significant cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to their ability to induce apoptosis and inhibit cell proliferation.

Beyond its pharmaceutical applications, ethyl 5-[(4-methylphenyl)sulfanyl]-1,2,3-thiadiazole-4-carboxylate has also been studied for its potential use in materials science. The compound's unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. Researchers have reported that thiadiazole-based materials can enhance charge transport properties and improve device performance.

Current Research Trends

The ongoing research on thiadiazole derivatives like ethyl 5-[(4-methylphenyl)sulfanyl]-1,2,3-thiadiazole-4-carboxylate continues to uncover new possibilities for their application. One emerging area is their use as building blocks for supramolecular assemblies and nanomaterials. The ability to fine-tune their chemical structure through functional group modification allows for precise control over their self-assembling behavior.

In addition to medicinal chemistry and materials science applications, there is growing interest in exploring the environmental impact of thiadiazole compounds. Studies have shown that certain thiadiazoles can degrade under specific conditions, making them potentially useful as environmentally friendly alternatives to more persistent chemicals.

Conclusion

Ethyl 5-[(4-methylphenyl)sulfanyl]-1,2,3-thiadiazole-4-carboxylate (CAS No. 306977-04-8) is a multifaceted compound with a rich structural profile and diverse applications. Its unique combination of functional groups makes it an attractive candidate for drug development and materials science research. As ongoing studies continue to reveal new insights into its properties and potential uses, this compound remains a subject of significant interest in both academic and industrial settings.